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Compound of Interest

Compound Name: PNAS

Cat. No.: B1193402

These protocols are intended for researchers, scientists, and drug development professionals
working with the novel glycosylated Angiotensin-(1-7) peptide, PNAS5, in murine models. The
following sections provide detailed methodologies for the preparation and subcutaneous
administration of both standard and extended-release formulations of PNAS.

Overview and Data Presentation

PNAS is a promising therapeutic agent that has been shown to reduce cognitive decline in
mouse models of Parkinson's disease and vascular cognitive impairment and dementia.[1][2][3]
[4] Systemic administration via subcutaneous injection is a common and effective route for
delivering PNAS in these preclinical studies.[1][5][6][7] The choice between a standard daily
injection or an extended-release formulation will depend on the specific experimental design
and research question.

The following table summarizes the key quantitative parameters for both formulations based on
published studies.
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Standard PNA5

Extended-Release PNA5S

Parameter . .
Formulation (ER-PNAS5) Formulation
Dosage 1 mg/kg/day[1][3] 1.25 mg per injection[5][7]
Dimethyl sulfoxide (DMSO)
Vehicle Saline[1][3] with Polylactic-co-glycolic acid
(PLGA)IS]Y]
Not specified, prepare to
Concentration achieve 1 mg/kg in a suitable 50 mg/ml[5][7]

injection volume

Injection Volume

Dependent on mouse weight

and desired concentration

25 pI[5][7]

Frequency

Once daily[1][3]

Two injections separated by
two weeks[5][7]

Needle Gauge

25-27 G (Recommended for
subcutaneous injections in

mice)[8]

25-27 G (Recommended for
subcutaneous injections in

mice)[8]

Experimental Protocols
Protocol for Standard PNA5 Formulation

This protocol is adapted from studies investigating the daily administration of PNAS5 for chronic

conditions.[1][3]

Materials:

PNAS5 peptide

Sterile microcentrifuge tubes

Vortex mixer

Sterile saline solution (0.9% sodium chloride)
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 Sterile syringes (0.5-1 ml) with needles (25-27 G)[8]
e Animal scale

e 70% ethanol

Procedure:

» PNA5 Reconstitution:

o Aseptically reconstitute the lyophilized PNA5 peptide in sterile saline to the desired stock
concentration. Ensure the final solution is clear and free of particulates.

o Gently vortex to ensure complete dissolution.

e Animal Preparation:
o Weigh the mouse to accurately calculate the injection volume.
o The recommended dosage is 1 mg/kg.[1][3]

o Calculate the required volume based on the stock solution concentration and the mouse's
weight.

e Injection Procedure:

o Restrain the mouse using an appropriate method, such as the scruffing technique, to
expose the dorsal side.[9]

o The preferred site for subcutaneous injection is the loose skin over the shoulders (scruff)
or the flank.[10]

o Wipe the injection site with 70% ethanol and allow it to dry.
o Gently lift the skin to form a "tent."[9]

o Insert the needle, bevel up, at the base of the tented skin, parallel to the body.
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o Aspirate slightly by pulling back the plunger to ensure the needle has not entered a blood
vessel. If blood appears in the syringe hub, withdraw the needle and re-insert at a different
site.[9]

o Slowly inject the calculated volume of the PNA5 solution.

o Withdraw the needle and apply gentle pressure to the injection site if necessary.

e Post-Injection Monitoring:

o Return the mouse to its cage and monitor for any signs of distress, adverse reactions at
the injection site (e.g., swelling, inflammation), or changes in behavior.

o Repeat the injection daily for the duration of the study.[1][3]

Protocol for Extended-Release PNAS5 (ER-PNAS)
Formulation

This protocol is based on studies utilizing a long-acting formulation of PNAS5 to reduce injection
frequency.[5][7]

Materials:

Extended-release PNAS5 formulation (50 mg/ml in DMSO with PLGA)[5][7]

Sterile syringes (e.g., insulin syringes) with needles (25-27 G)[8]

Animal scale

70% ethanol

Procedure:

» ER-PNAS Preparation:

o The ER-PNAS is typically provided as a pre-formulated solution. Ensure it is at room
temperature before use.
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o Gently mix the solution to ensure homogeneity.

e Animal Preparation:

o Weigh the mouse. While the dosage is a fixed volume, it's good practice to record the
weight.

« Injection Procedure:
o The injection procedure is the same as for the standard formulation.

o Draw 25 ul of the 50 mg/ml ER-PNADS solution into the syringe.[5][7] This corresponds to a
total dose of 1.25 mg of PNAS5.[5][7]

o Restrain the mouse and identify the subcutaneous injection site (dorsal scruff or flank).[10]
o Wipe the site with 70% ethanol.
o Lift the skin to form a tent and insert the needle, bevel up.
o Aspirate to check for blood vessel entry.
o Inject the 25 pl volume subcutaneously.
o Withdraw the needle.
e Post-Injection Monitoring and Follow-up:
o Monitor the mouse for any immediate adverse reactions.
o A second injection is administered two weeks after the first.[5][7]
o Continue to monitor the animal's health and behavior throughout the study period.

Visualizations
Experimental Workflow
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Caption: Workflow for subcutaneous injection of PNA5 in mice.

Signaling Pathway

While the provided search results do not detail the full intracellular signaling pathway of PNAS,
they do indicate its primary mechanism of action. PNAS5 is a Mas receptor agonist that leads to

a reduction in neuroinflammation.[1][2]
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Caption: Simplified signaling pathway of PNA5 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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